
Lanthanum Sulfate Hydrate: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627 Get Quote

For immediate reference, the CAS number for Lanthanum Sulfate Hydrate is 57804-25-8. This

document provides an in-depth technical overview of lanthanum sulfate hydrate, including its

chemical and physical properties, safety data, handling protocols, and known biological

interactions, with a focus on its effects on cellular signaling pathways. This guide is intended for

researchers, scientists, and professionals in the field of drug development.

Safety and Handling
Lanthanum sulfate hydrate is a white, crystalline solid that is generally considered to have low

acute toxicity. However, as with any chemical, proper handling and safety precautions are

paramount to ensure a safe laboratory environment.

Safety Data Sheet Overview
The following table summarizes the key safety and quantitative data for lanthanum sulfate
hydrate, compiled from various safety data sheets (SDS).
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Property Value Source(s)

Chemical Formula La₂(SO₄)₃·xH₂O [1][2]

CAS Number 57804-25-8 [1]

Molecular Weight
566.00 g/mol (anhydrous

basis)
[1][3]

Appearance White crystalline solid [1]

Odor Odorless [4]

Density 2.821 g/cm³ [1]

Melting Point Decomposes at 1150 °C [5]

Solubility in Water

Slightly soluble, with solubility

decreasing as temperature

increases. 2.14 g/100 mL at

25°C.

[5][6]

Vapor Pressure
Negligible at standard

conditions
N/A

Acute Toxicity (Oral LD50, Rat) > 4991 mg/kg N/A

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[7]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/eye protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7]
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Experimental Protocol for Safe Handling
The following protocol outlines the recommended procedures for the safe handling of

lanthanum sulfate hydrate in a laboratory setting.

1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat should be worn.

2. Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust, a fume hood is

recommended.

3. Material Handling:

Avoid creating dust when handling the solid material.

Use a spatula or other appropriate tools for transferring the powder.

Do not dry sweep spills. Instead, gently moisten the spilled material with water and then

carefully scoop it into a designated waste container.

4. Storage:

Store in a tightly sealed container in a cool, dry place.

Lanthanum sulfate hydrate is hygroscopic and should be protected from moisture.

5. Waste Disposal:

Dispose of waste lanthanum sulfate hydrate and any contaminated materials in accordance

with local, state, and federal regulations.
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Biological Activity and Signaling Pathways
Recent research has focused on the biological effects of lanthanum, particularly its

neurotoxicity. Lanthanum ions have been shown to interact with and modulate several key

cellular signaling pathways.

Lanthanum's Impact on Neuronal Signaling
Lanthanum exposure has been demonstrated to impair learning and memory. This

neurotoxicity is linked to its interference with critical signaling cascades within the brain. The

following diagram illustrates the key pathways affected by lanthanum.
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Lanthanum's Effects on Neuronal Signaling Pathways

As depicted, lanthanum exposure can lead to the overactivation of the glutamate-NO-cGMP

pathway, contributing to excitotoxicity.[8][9] Concurrently, it has been shown to inhibit the
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PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[10][11]

Furthermore, lanthanum can downregulate the Rac1/PAK pathway, leading to impaired

dendritic spine density and synaptic plasticity.[12]

Experimental Workflow and Logical Relationships
A systematic approach to handling and experimentation with lanthanum sulfate hydrate is

essential for both safety and the integrity of research findings. The following diagram outlines a

logical workflow for incorporating this compound into experimental designs.
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Logical Workflow for Lanthanum Sulfate Hydrate Experiments

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b162627?utm_src=pdf-body-img
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow emphasizes a phased approach, beginning with thorough planning and risk

assessment, followed by careful execution of experimental procedures, and concluding with

proper post-experiment cleanup and documentation. Adherence to such a structured workflow

minimizes risks and enhances the reproducibility of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lanthanum sulfate | CAS#:57804-25-8 | Chemsrc [chemsrc.com]

2. Lanthanum Sulfate Hydrate-BEYONDCHEM [beyondchem.com]

3. Lanthanum(III) sulfate - Wikipedia [en.wikipedia.org]

4. fishersci.com [fishersci.com]

5. lanthanum sulfate [chemister.ru]

6. Lanthanum(III) sulfate hydrate, 99.9% (REO) 100 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

7. aksci.com [aksci.com]

8. Lanthanum enhances glutamate-nitric oxide-3',5'-cyclic guanosine monophosphate
pathway in the hippocampus of rats - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Neurotoxicity of Lanthanum Salts: A Narrative Review of Mechanistic Insights from
Cellular and Animal Models - PMC [pmc.ncbi.nlm.nih.gov]

10. Lanthanum Chloride Causes Neurotoxicity in Rats by Upregulating miR-124 Expression
and Targeting PIK3CA to Regulate the PI3K/Akt Signaling Pathway - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Effects of PI3K/AKT/mTOR pathway regulation of HIF-1α on Lanthanum-induced
neurotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Lanthanum Chloride Impairs Learning and Memory and Induces Dendritic Spine
Abnormality by Down-Regulating Rac1/PAK Signaling Pathway in Hippocampus of Offspring
Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b162627?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/57804-25-8_1118267.html
https://www.beyondchem.com/productinfo/426793.html
https://en.wikipedia.org/wiki/Lanthanum(III)_sulfate
https://www.fishersci.com/store/msds?partNumber=AA4590806&productDescription=LANTH+PWR-200+MESH+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=598
https://www.fishersci.com/shop/products/lanthanum-iii-sulfate-hydrate-99-9-reo-thermo-scientific/AA4310622
https://www.fishersci.com/shop/products/lanthanum-iii-sulfate-hydrate-99-9-reo-thermo-scientific/AA4310622
https://aksci.com/sds/5224AF_SDS.pdf
https://pubmed.ncbi.nlm.nih.gov/26071434/
https://pubmed.ncbi.nlm.nih.gov/26071434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12472581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12472581/
https://pubmed.ncbi.nlm.nih.gov/32461997/
https://pubmed.ncbi.nlm.nih.gov/32461997/
https://pubmed.ncbi.nlm.nih.gov/32461997/
https://pubmed.ncbi.nlm.nih.gov/33705787/
https://pubmed.ncbi.nlm.nih.gov/33705787/
https://pubmed.ncbi.nlm.nih.gov/31776842/
https://pubmed.ncbi.nlm.nih.gov/31776842/
https://pubmed.ncbi.nlm.nih.gov/31776842/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Lanthanum Sulfate Hydrate: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162627#lanthanum-sulfate-hydrate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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